Cas no 946359-98-4 (N-cyclohexyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide)

• Product Name: N-cyclohexyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide
• CAS No: 946359-98-4
• MF: C₁₅H₁₉N₅O
• MW: 285.344262361526
• CID: 5430132
• Update Time: 2025-10-31

N-cyclohexyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetamide
• N-cyclohexyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide

• Inchi： 1S/C15H19N5O/c21-14(17-12-4-2-1-3-5-12)10-13-18-15(20-19-13)11-6-8-16-9-7-11/h6-9,12H,1-5,10H2,(H,17,21)(H,18,19,20)
• InChI Key： ZCEBDHUDZYPOAS-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CC1NN=C(C2=CC=NC=C2)N=1

Additional information on N-cyclohexyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide

N-cyclohexyl-2-(3-pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide

The compound with CAS No. 946359-98-4, known as N-cyclohexyl-2-(3-pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclohexyl group, a pyridine ring, and a triazole moiety. The integration of these functional groups makes it a versatile molecule with promising properties in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. Researchers have demonstrated that the triazole moiety plays a critical role in enhancing the molecule's stability and bioavailability. Furthermore, the pyridine ring contributes to its electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies.

One of the most notable aspects of N-cyclohexyl-2-(3-pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide is its pharmacological activity. Studies have shown that this compound exhibits potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, it has demonstrated significant anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The cyclohexyl group in the molecule contributes to its lipophilicity, which is essential for crossing biological membranes and improving drug delivery. This property has been leveraged in recent drug design studies to create more effective therapeutic agents with reduced side effects. Moreover, the molecule's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and metallo-drug development.

From an environmental perspective, the synthesis of this compound has been optimized to minimize waste and energy consumption. Green chemistry principles have been incorporated into its production process, ensuring sustainability while maintaining high yields. This aligns with the growing demand for eco-friendly chemical manufacturing practices in the modern era.

In conclusion, N-cyclohexyl-2-(3-pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with its diverse functional groups and promising biological activities, positions it as a key player in various scientific disciplines. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of innovative solutions in medicine, agriculture, and beyond.